Cas no 5619-09-0 (D,L-Tryptophan Methyl Ester Hydrochloride)

• Product Name: D,L-Tryptophan Methyl Ester Hydrochloride
• CAS No: 5619-09-0
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD00066133
• CID: 46051
• PubChem ID: 2827264
• Update Time: 2025-10-30

D,L-Tryptophan Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Tryptophan methyl ester hydrochloride
• Methyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
• H-DL-Trp-OMe·HCl
• D,L-Tryptophan Methy
• H-DL-TRP-OME HCL
• H-dl-trp-ome.hcl
• D,L-Tryptophan Methyl Ester Hydrochloride
• DL-Tryptophan methyl ester HCl
• H-DL-Trp-OMe-HCl
• H-D-Trp-OMe HCl
• methyl 2-amino-3-indol-3-ylpropanoate, chloride
• XNFNGGQRDXFYMM-UHFFFAOYSA-N
• TRYPTOPHAN METHYL ESTER hydrochloride
• PubChem10907
• NSC34498
• DL-Tryptoph
• HMA26XZM47
• N11916
• NSC-34498
• SY009483
• DL-Tryptophan, methyl ester, monohydrochloride
• SY018890
• H-DL-Trp-OMe . HCl
• FT-0625626
• H-DL-Trp-OMe inverted exclamation mark currencyHCl
• CS-W022743
• Z56921839
• Methyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride;DL-Tryptophan Methyl Ester Hydrochloride
• SY021468
• DL-Tryptophan, methyl ester, hydrochloride (1:1)
• FT-0628431
• AKOS008966913
• MFCD00066133
• NSC 34498
• 5619-09-0
• methyl 2-amino-3-(1H-indol-3-yl)propanoate;hydrochloride
• MFCD00066134
• FT-0628032
• A830954
• DL-tryptophan methylester hydrochloride
• AM20061220
• DL-TryptophanMethylEsterHydrochloride
• DTXSID80385140
• D-Tryptophanmethyl esterhydrochloride
• EN300-04827
• AB-0201
• SCHEMBL378071
• Methyl DL-tryptophanate hydrochloride
• AC-15803
• SB44196
• DB-052865
• DB-014767
• DB-055949

• MDL： MFCD00066133
• Inchi： 1S/C12H14N2O2.ClH/c1-16-12(15)10(13)6-8-7-14-11-5-3-2-4-9(8)11;/h2-5,7,10,14H,6,13H2,1H3;1H
• InChI Key： XNFNGGQRDXFYMM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CC1=CNC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 254.08200
• Monoisotopic Mass: 254.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.245
• Melting Point: 221-222°C
• Boiling Point: 390.6℃ at 760 mmHg
• Flash Point: 190℃
• PSA: 68.11000
• LogP: 2.71300

D,L-Tryptophan Methyl Ester Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D,L-Tryptophan Methyl Ester Hydrochloride

Comprehensive Overview of D,L-Tryptophan Methyl Ester Hydrochloride (CAS No. 5619-09-0): Properties, Applications, and Research Insights

D,L-Tryptophan Methyl Ester Hydrochloride (CAS No. 5619-09-0) is a chemically modified derivative of the essential amino acid tryptophan, widely utilized in pharmaceutical, biochemical, and nutraceutical research. This compound, characterized by its methyl ester and hydrochloride functional groups, offers enhanced solubility and stability, making it a valuable intermediate in synthetic pathways. Its molecular formula, C₁₂H₁₅N₂O₂·HCl, and molecular weight of 254.72 g/mol, underscore its role in precision-driven applications.

In recent years, the demand for tryptophan derivatives has surged due to their relevance in neurotransmitter synthesis, particularly serotonin and melatonin. Researchers frequently search for "D,L-Tryptophan Methyl Ester Hydrochloride uses" or "CAS 5619-09-0 solubility," reflecting growing interest in its pharmacokinetic properties. The compound’s ability to cross the blood-brain barrier has also sparked investigations into its potential for neurological health supplements, aligning with the global trend toward cognitive wellness.

The synthesis of D,L-Tryptophan Methyl Ester Hydrochloride typically involves esterification of tryptophan followed by hydrochloric acid treatment. This process yields a white to off-white crystalline powder with a purity ≥98%, as confirmed by HPLC. Its melting point (195–200°C) and storage conditions (2–8°C in airtight containers) are critical parameters for laboratory handling, often queried in "CAS 5619-09-0 stability" searches.

From an industrial perspective, this compound serves as a precursor for peptide synthesis and chiral resolution studies. Its methyl ester group facilitates amide bond formation, a key step in producing bioactive peptides. Additionally, the racemic (D,L-) form allows comparative studies on enantiomeric effects, a hot topic in "chiral drug development" discussions. Such applications are frequently explored in patents and peer-reviewed journals, reinforcing its scientific significance.

Emerging trends in personalized medicine and gut-brain axis research have further elevated the profile of D,L-Tryptophan Methyl Ester Hydrochloride. Studies linking tryptophan metabolism to microbiota diversity have led to queries like "tryptophan derivatives and probiotics." This intersection of chemistry and biology highlights the compound’s versatility, catering to both academic and industrial audiences.

Quality control protocols for CAS No. 5619-09-0 emphasize residual solvent analysis and heavy metal limits, ensuring compliance with pharmacopeial standards (e.g., USP, EP). Such details are crucial for purchasers evaluating "D,L-Tryptophan Methyl Ester Hydrochloride suppliers" or "batch-to-batch consistency." Certificates of Analysis (CoA) typically include data on water content (Karl Fischer titration) and optical rotation, addressing common procurement concerns.

In conclusion, D,L-Tryptophan Methyl Ester Hydrochloride (CAS No. 5619-09-0) bridges fundamental research and applied science, driven by its structural adaptability and biological relevance. As interest in amino acid therapeutics grows, this compound remains a focal point for innovations in drug formulation and nutritional science, answering the call for safer, more efficient bioactive molecules.